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Compound of Interest

Compound Name: Formyl acetate

Cat. No.: B1329439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of formyl acetate (also known

as acetic formic anhydride, AFA) against other common formylating agents. Formyl acetate is

a highly reactive and efficient reagent used for the introduction of a formyl group (-CHO) onto

nucleophiles such as amines, alcohols, and organometallic reagents. Due to its high reactivity,

it is often prepared in situ for immediate use. This document summarizes quantitative

performance data, details key experimental protocols, and visualizes relevant workflows to

assist researchers in selecting the optimal reagents and conditions for their specific synthetic

needs.

Data Presentation: Performance in Formylation
Reactions
The performance of formyl acetate is benchmarked against other common formylating

systems across three key transformations: N-formylation of amines, O-formylation of alcohols,

and the formylation of Grignard reagents to synthesize aldehydes.

Table 1: N-Formylation of Amines
Formyl acetate demonstrates exceptional efficiency for the N-formylation of a wide range of

amines, often providing near-quantitative yields in very short reaction times.[1]
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Formylating
Agent/Syste
m

Substrate Conditions Time Yield (%) Reference

Formyl

Acetate

(AFA)

Primary

Amines

In situ

(HCOOH,

Ac₂O), -20 °C

< 15 min 97-100 [1]

Formyl

Acetate

(AFA)

Amino Acids

Pure AFA,

various

solvents

1-120 min 70-95 [2]

Formic Acid

(85% aq.)
Benzylamine

Toluene,

reflux (Dean-

Stark)

4-9 h 98 [3]

Formic Acid /

I₂ (5 mol%)
Aniline Neat, 70 °C 2 h 94 [4]

Formic Acid /

EDCI

L-

phenylalanine
H₂O - 85-95 [5]

CO₂ / PhSiH₃

/ Zn(OAc)₂

N-

methylaniline
Neat, 25 °C - 92 [6]

Table 2: O-Formylation of Alcohols
While specific comparative data is less abundant, formyl acetate is known to be an effective

agent for the formylation of alcohols.[7] The following table compares typical conditions for O-

formylation using various reagents.
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Formylating
Agent/System

Substrate Type Conditions Yield (%) Reference

Formyl Acetate

(AFA)
Alcohols

General

application
- High

Formic Acid /

Ni(II) catalyst
Alkanolamines

Neat, Room

Temp
Good-Excellent [8]

Ethyl Formate /

BiCl₃
Primary Alcohols

Neat, Room

Temp
~95 [9]

CO₂ / NaBH₄ /

Formic Acid
Primary Alcohols THF, 90 °C > 88 [10][11]

Table 3: Aldehyde Synthesis from Grignard Reagents
Formyl acetate is a reagent for the conversion of Grignard reagents into aldehydes.[7] Its

performance can be compared to other specialized formylating agents designed for this

transformation.
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Formylating
Agent

Grignard
Reagent (R-
MgX)

Conditions Yield (%) Reference

Formyl Acetate

(AFA)
General R-MgX

General

application
- -

2-(N-Methyl-N-

formyl)aminopyri

dine

Phenyl-MgBr
THF, 0 °C to

H₃O⁺
90 [12]

2-(N-Methyl-N-

formyl)aminopyri

dine

n-Butyl-MgBr
THF, 0 °C to

H₃O⁺
78 [12]

2-(N-Methyl-N-

formyl)aminopyri

dine

Vinyl-MgBr
THF, 0 °C to

H₃O⁺
70 [12]

N-

Formylpiperidine
Phenyl-MgBr THF, 0 °C 75-84 -

Mandatory Visualization
The following diagrams illustrate key workflows and logical relationships relevant to the use of

formyl acetate.
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Method 1: Acetyl Chloride

Method 2: Acetic Anhydride (In Situ)

reagent process product lab Sodium Formate

Mix & Stir
(23-27 °C)

Acetyl Chloride Anhydrous Ether
(Solvent)

Filtration
(for Method 1)

Formic Acid

Mix & Stir
(0 °C)

Acetic Anhydride

Formyl Acetate
(C₃H₄O₃)

ORLow Pressure
Distillation

 (for in situ use)
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reagent process product intermediate Primary/Secondary Amine
(R₂NH)

Reaction
(e.g., -20 °C to RT)

Formyl Acetate
(prepared in situ or pure)

Aqueous Workup
/ Evaporation

Acetic Acid
(Byproduct)

 generates

N-Formylated Amine
(R₂N-CHO)

center_node high_perf med_perf low_perf

Formyl Acetate
(AFA)

High Reactivity

 very high

Mild Conditions
(-20 °C to RT)

 very mild

Excellent Yields
(often >95%)

 excellent

Low Stability
(made in situ)

 unstable

High Selectivity

 high

Formic Acid +
Heat/Catalyst

 Milder Conditions 

Formic Acid +
DCC/EDCI

 Avoids Urea Byproduct 

CO₂ +
Reductant

 Less Reactive 
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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